Cas no 1029720-23-7 (Methyl 3-(dibromomethyl)picolinate)

• Product Name: Methyl 3-(dibromomethyl)picolinate
• CAS No: 1029720-23-7
• MF: C₈H₇Br₂NO₂
• MW: 308.9547
• MDL: MFCD11044549
• CID: 2094599
• Update Time: 2025-06-11

Methyl 3-(dibromomethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(dibromomethyl)picolinate
• methyl 3-(dibromomethyl)pyridine-2-carboxylate
• AK151957
• FCH1401850
• ST2407180
• AX8288487
• 3-(Dibromomethyl)pyridine-2-carboxylic acid methyl ester

• MDL： MFCD11044549
• Inchi： 1S/C8H7Br2NO2/c1-13-8(12)6-5(7(9)10)3-2-4-11-6/h2-4,7H,1H3
• InChI Key： YTGAZDAXWNQXSJ-UHFFFAOYSA-N
• SMILES： BrC([H])(C1C([H])=C([H])C([H])=NC=1C(=O)OC([H])([H])[H])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-(dibromomethyl)picolinate

Methyl 3-(dibromomethyl)picolinate (CAS No. 1029720-23-7): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-(dibromomethyl)picolinate, identified by its CAS number 1029720-23-7, is a compound of significant interest in the field of chemical biology. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in pharmaceutical research and synthetic chemistry. The presence of multiple reactive sites, including the dibromomethyl group and the picolinic acid moiety, makes it a versatile intermediate for the development of novel bioactive molecules.

The molecular structure of Methyl 3-(dibromomethyl)picolinate consists of a pyridine ring substituted with a dibromomethyl group at the 3-position and an esterified carboxylate function. This configuration endows the compound with distinct chemical properties that are exploited in various synthetic pathways. The dibromomethyl group, in particular, serves as a valuable handle for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of picolinic acid. Picolinic acid itself is known for its role as a histone deacetylase (HDAC) inhibitor, which has implications in cancer therapy and neurodegenerative diseases. Methyl 3-(dibromomethyl)picolinate, as a derivative of picolinic acid, may inherit some of these properties while also offering additional reactivity due to the presence of the dibromomethyl group.

One of the most compelling aspects of Methyl 3-(dibromomethyl)picolinate is its utility as a building block in medicinal chemistry. The combination of the picolinic acid scaffold and the reactive dibromomethyl group allows for the facile synthesis of various heterocyclic compounds. These compounds have shown promise in targeting multiple disease pathways, including inflammation and metabolic disorders. The ability to modify both the pyridine ring and the ester group provides chemists with considerable flexibility in designing molecules with tailored biological activities.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug discovery. The dibromomethyl group in Methyl 3-(dibromomethyl)picolinate is particularly noteworthy, as it can participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The ease with which this compound can be transformed into more complex structures underscores its value as a synthetic intermediate.

The application of Methyl 3-(dibromomethyl)picolinate extends beyond pharmaceuticals into materials science and agrochemicals. Its structural features make it a candidate for developing novel materials with specific electronic properties or for use as an intermediate in crop protection agents. The versatility of this compound lies in its ability to serve as a precursor for a wide range of derivatives, each with potential applications across different sectors.

In conclusion, Methyl 3-(dibromomethyl)picolinate (CAS No. 1029720-23-7) is a multifaceted compound with significant potential in chemical biology and related fields. Its unique structural features, particularly the presence of the dibromomethyl group and the picolinic acid moiety, make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key player in modern chemical biology.